Cas no 2172541-84-1 (4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile)

• Product Name: 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile
• CAS No: 2172541-84-1
• MF: C₉H₁₄FNOS
• MW: 203.276964664459
• CID: 5567767
• PubChem ID: 165596861
• Update Time: 2025-05-23

4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-hydroxypropyl)thiane-4-carbonitrile
• 2172541-84-1
• EN300-1649684
• 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile

• Inchi： 1S/C9H14FNOS/c10-6-8(12)5-9(7-11)1-3-13-4-2-9/h8,12H,1-6H2
• InChI Key： FNIWQGFUJLWAIQ-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC(CF)O)CC1

Computed Properties

• Exact Mass: 203.07801341g/mol
• Monoisotopic Mass: 203.07801341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.3Ų

Additional information on 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile

4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile: A Comprehensive Overview

The compound 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile, identified by the CAS number CAS No. 2172541-84-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiocyanates, characterized by the presence of a thiane ring and a cyano group. The structure of this molecule is intriguing, as it combines a fluorinated alcohol moiety with a thioether ring, making it a unique candidate for further exploration in synthetic chemistry and drug discovery.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile, leveraging innovative methodologies such as transition metal-catalyzed coupling reactions and stereo-selective synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. The presence of the fluorine atom in the side chain introduces unique electronic properties, enhancing the molecule's reactivity and making it an attractive target for researchers.

The physical properties of 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied, providing valuable insights into its behavior under various conditions. For instance, studies have shown that the compound exhibits moderate solubility in polar solvents, which is advantageous for its use in solution-based reactions. Additionally, its thermal stability has been evaluated, revealing that it can withstand certain temperature ranges without undergoing degradation.

In terms of biological activity, 4-(3-Fluoro-2-hydroxypropyl)thiane-4-carbonitrile has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Researchers have explored its potential as a lead compound in drug development programs, particularly in the areas of oncology and neurodegenerative diseases. The hydroxyl group in the side chain plays a crucial role in hydrogen bonding interactions, which are essential for binding to biological targets.

The synthesis of this compound involves a multi-step process that begins with the preparation of intermediate compounds such as 3-fluoro-2-hydroxypropanal. This intermediate is then subjected to nucleophilic substitution reactions to introduce the thioether ring and cyano group. The optimization of reaction conditions has been a focal point for chemists, as it directly impacts the overall efficiency and scalability of the synthesis.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of 4-(3-fluoro-2-hydroxypropyl)thiane. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems. Initial findings suggest that under specific conditions, the compound undergoes microbial degradation, although further research is needed to fully understand its environmental fate.

In conclusion, 4-(3-fluoro-2-hydroxypropyl)thiane represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure, coupled with its favorable chemical properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.